Cas no 1261561-77-6 (3,5,2',3'-Tetrafluoro-4-(trifluoromethyl)biphenyl)

3,5,2',3'-Tetrafluoro-4-(trifluoromethyl)biphenyl is a fluorinated biphenyl derivative characterized by its unique substitution pattern, featuring fluorine atoms at the 3,5,2',3' positions and a trifluoromethyl group at the 4-position. This structure imparts high thermal and chemical stability, making it suitable for applications in advanced material synthesis and pharmaceutical intermediates. The electron-withdrawing nature of the fluorine and trifluoromethyl groups enhances its utility in cross-coupling reactions and as a building block for liquid crystals or agrochemicals. Its lipophilicity and resistance to metabolic degradation further highlight its potential in medicinal chemistry. The compound is typically handled under inert conditions due to its sensitivity to moisture and air.

3,5,2',3'-Tetrafluoro-4-(trifluoromethyl)biphenyl structure

1261561-77-6 structure

Product Name:3,5,2',3'-Tetrafluoro-4-(trifluoromethyl)biphenyl

CAS No:1261561-77-6

MF:C₁₃H₅F₇

MW:294.16762804985

CID:4990702

Update Time:2025-11-07

3,5,2',3'-Tetrafluoro-4-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

- 3,5,2',3'-Tetrafluoro-4-(trifluoromethyl)biphenyl
- Inchi： 1S/C13H5F7/c14-8-3-1-2-7(12(8)17)6-4-9(15)11(10(16)5-6)13(18,19)20/h1-5H
- InChI Key： OOXKRIIAAVKKFU-UHFFFAOYSA-N
- SMILES： FC1C=C(C=C(C=1C(F)(F)F)F)C1C=CC=C(C=1F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 20
Rotatable Bond Count: 1
Complexity: 317
XLogP3: 4.8
Topological Polar Surface Area: 0

3,5,2',3'-Tetrafluoro-4-(trifluoromethyl)biphenyl Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A011011434-250mg	3,5,2',3'-Tetrafluoro-4-(trifluoromethyl)biphenyl	1261561-77-6	97%	250mg	$480.00	2023-09-03
Alichem	A011011434-500mg	3,5,2',3'-Tetrafluoro-4-(trifluoromethyl)biphenyl	1261561-77-6	97%	500mg	$847.60	2023-09-03
Alichem	A011011434-1g	3,5,2',3'-Tetrafluoro-4-(trifluoromethyl)biphenyl	1261561-77-6	97%	1g	$1549.60	2023-09-03

3,5,2',3'-Tetrafluoro-4-(trifluoromethyl)biphenyl Related Literature

1. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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3. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

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5. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034

Additional information on 3,5,2',3'-Tetrafluoro-4-(trifluoromethyl)biphenyl

3,5,2',3'-Tetrafluoro-4-(trifluoromethyl)biphenyl (CAS No. 1261561-77-6)

The compound 3,5,2',3'-Tetrafluoro-4-(trifluoromethyl)biphenyl (CAS No. 1261561-77-6) is a highly fluorinated biphenyl derivative with significant applications in various fields of chemistry and materials science. This compound has attracted considerable attention due to its unique electronic properties and structural stability, which make it a valuable building block in the synthesis of advanced materials and pharmaceuticals.

Biphenyl derivatives have long been studied for their ability to act as π-conjugated systems, which are essential in many electronic applications. The introduction of fluorine atoms in the structure of 3,5,2',3'-Tetrafluoro-4-(trifluoromethyl)biphenyl enhances its electronic characteristics by increasing the electronegativity and reducing the molecular weight. These modifications contribute to improved thermal stability and mechanical properties, making it suitable for high-performance applications such as organic light-emitting diodes (OLEDs) and liquid crystal displays (LCDs).

Recent research has focused on the synthesis of 3,5,2',3'-Tetrafluoro-4-(trifluoromethyl)biphenyl through various methodologies. One notable approach involves the use of palladium-catalyzed coupling reactions, which allow for precise control over the fluorination pattern. This method has been optimized to achieve high yields and excellent purity, ensuring the compound's reliability in downstream applications.

The structural uniqueness of 3,5,2',3'-Tetrafluoro-4-(trifluoromethyl)biphenyl lies in its symmetric arrangement of fluorine atoms and the trifluoromethyl group. This symmetry not only enhances its chemical stability but also facilitates its integration into larger molecular frameworks. For instance, it has been employed as a key intermediate in the synthesis of advanced polymers and surfactants.

In terms of environmental impact, studies have shown that 3,5,2',3'-Tetrafluoro-4-(trifluoromethyl)biphenyl exhibits low toxicity and biodegradability under controlled conditions. This makes it a preferable choice for industries that prioritize eco-friendly practices while maintaining high performance standards.

Looking ahead, the potential applications of 3,5,2',3'-Tetrafluoro-4-(trifluoromethyl)biphenyl are vast and continue to expand with advancements in materials science. Its role in the development of next-generation electronics and pharmaceuticals underscores its importance as a versatile chemical compound.